Cas no 725743-41-9 (2-Bromo-1-(4-chloro-2-fluorophenyl)ethanone)

2-Bromo-1-(4-chloro-2-fluorophenyl)ethanone is a halogenated aromatic ketone with significant utility in organic synthesis, particularly as a versatile intermediate in pharmaceutical and agrochemical applications. Its reactive α-bromo ketone moiety enables efficient nucleophilic substitution and cyclization reactions, facilitating the construction of complex heterocyclic frameworks. The presence of both chloro and fluoro substituents on the phenyl ring enhances its electronic properties, making it valuable for fine-tuning molecular reactivity in target-oriented syntheses. This compound exhibits high purity and stability under standard handling conditions, ensuring reliable performance in multi-step synthetic routes. Its well-defined structure and consistent quality make it a preferred choice for research and industrial-scale applications requiring precise functionalization.

2-Bromo-1-(4-chloro-2-fluorophenyl)ethanone structure

725743-41-9 structure

Product Name:2-Bromo-1-(4-chloro-2-fluorophenyl)ethanone

CAS No:725743-41-9

MF:C₈H₅BrClFO

MW:251.480104207993

MDL:MFCD13194236

CID:2858042

PubChem ID:22121443

Update Time:2025-06-15

2-Bromo-1-(4-chloro-2-fluorophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

- 2-bromo-1-(4-chloro-2-fluorophenyl)ethanone
- 2-Bromo-4'-chloro-2'-fluoroacetophenone
- 4-Chloro-2-fluorophenacyl bromide
- 2-Bromo-1-(4-chloro-2-fluorophenyl)ethan-1-one
- SCHEMBL3918063
- MFCD13194236
- SY316994
- AKOS017344640
- E76277
- CS-0139200
- DB-163855
- 2-bromo-1-(4-chloro-2-fluoro-phenyl)ethanone
- 725743-41-9
- 2-Fluoro-4-chlorophenacyl bromide
- 2-Bromo-1-(4-chloro-2-fluorophenyl)ethanone
- MDL： MFCD13194236
- Inchi： 1S/C8H5BrClFO/c9-4-8(12)6-2-1-5(10)3-7(6)11/h1-3H,4H2
- InChI Key： LTPOJPRHJHZZSM-UHFFFAOYSA-N
- SMILES： BrCC(C1C=CC(=CC=1F)Cl)=O

Computed Properties

Exact Mass: 249.91963 g/mol
Monoisotopic Mass: 249.91963 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 17.1
Molecular Weight: 251.48

2-Bromo-1-(4-chloro-2-fluorophenyl)ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC56955-250mg	2-Fluoro-4-chlorophenacyl bromide	725743-41-9	97%	250mg	£15.00	2025-02-21
Apollo Scientific	PC56955-1g	2-Fluoro-4-chlorophenacyl bromide	725743-41-9	97%	1g	£22.00	2025-02-21
Apollo Scientific	PC56955-5g	2-Fluoro-4-chlorophenacyl bromide	725743-41-9	97%	5g	£78.00	2025-02-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EP715-200mg	2-Bromo-1-(4-chloro-2-fluorophenyl)ethanone	725743-41-9	97%	200mg	172.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EP715-1g	2-Bromo-1-(4-chloro-2-fluorophenyl)ethanone	725743-41-9	97%	1g	583.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EP715-50mg	2-Bromo-1-(4-chloro-2-fluorophenyl)ethanone	725743-41-9	97%	50mg	73.0CNY	2021-07-15
TRC	B190835-250mg	2-Bromo-1-(4-chloro-2-fluorophenyl)ethanone	725743-41-9		250mg	$ 845.00	2022-06-07
TRC	B190835-500mg	2-Bromo-1-(4-chloro-2-fluorophenyl)ethanone	725743-41-9		500mg	$ 1410.00	2022-06-07
eNovation Chemicals LLC	Y0992710-5g	2-bromo-1-(4-chloro-2-fluorophenyl)ethanone	725743-41-9	95%	5g	$400	2024-08-02
Aaron	AR019EJ3-100mg	2-bromo-1-(4-chloro-2-fluoro-phenyl)ethanone	725743-41-9	98%	100mg	$7.00	2025-02-11

2-Bromo-1-(4-chloro-2-fluorophenyl)ethanone Related Literature

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Additional information on 2-Bromo-1-(4-chloro-2-fluorophenyl)ethanone

Comprehensive Overview of 2-Bromo-1-(4-chloro-2-fluorophenyl)ethanone (CAS No. 725743-41-9)

2-Bromo-1-(4-chloro-2-fluorophenyl)ethanone (CAS No. 725743-41-9) is a highly specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. This compound, characterized by its bromo and fluoro substituents, plays a pivotal role in modern synthetic chemistry due to its unique reactivity and structural features. Researchers and industries are increasingly interested in its applications, particularly in the development of novel heterocyclic compounds and bioactive molecules.

The growing demand for fluorinated compounds in drug discovery has spotlighted 2-Bromo-1-(4-chloro-2-fluorophenyl)ethanone as a key building block. Its electron-withdrawing properties and ability to participate in cross-coupling reactions make it invaluable for constructing complex molecular architectures. Recent studies highlight its utility in synthesizing kinase inhibitors and antiviral agents, aligning with global trends in targeting infectious diseases and cancer therapeutics.

From an industrial perspective, the compound’s stability under ambient conditions and compatibility with green chemistry protocols have garnered attention. Manufacturers are optimizing large-scale synthesis methods to meet the rising demand while minimizing environmental impact. This aligns with the broader shift toward sustainable chemical production, a topic frequently searched in academic and industrial forums.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the purity and structural integrity of 725743-41-9. Quality control remains a critical focus, as impurities can significantly affect downstream applications. Users often search for analytical standards and certificates of analysis to ensure compliance with regulatory requirements.

In summary, 2-Bromo-1-(4-chloro-2-fluorophenyl)ethanone (CAS No. 725743-41-9) represents a versatile and high-value compound in synthetic chemistry. Its relevance to drug development, material science, and catalysis ensures sustained interest across multiple disciplines. As research progresses, its applications are expected to expand further, addressing emerging challenges in precision medicine and industrial catalysis.